Cas no 661482-58-2 (1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-)

1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)- structure
661482-58-2 structure
Product Name:1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-
CAS No:661482-58-2
MF:C13H20OS
MW:224.362302780151
CID:1704485
Update Time:2024-08-31

1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 2-propyl-1-(2-thienyl)-, (2S)-
    • Inchi: 1S/C13H20OS/c1-3-5-8-11(7-4-2)13(14)12-9-6-10-15-12/h6,9-11H,3-5,7-8H2,1-2H3/t11-/m0/s1
    • InChI Key: BNAPURDLTIHTOF-NSHDSACASA-N
    • SMILES: C(C1SC=CC=1)(=O)[C@@H](CCC)CCCC

Computed Properties

  • Exact Mass: 224.1236

Experimental Properties

  • Density: 0.991±0.06 g/cm3(Predicted)
  • Boiling Point: 322.3±15.0 °C(Predicted)
  • PSA: 17.07
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